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Compound of Interest

Compound Name: Cinnamyl bromide

Cat. No.: B146386

Technical Support Center: Cinnamyl Bromide

This technical support center provides guidance for researchers, scientists, and drug
development professionals on safely handling the lachrymatory and corrosive effects of
cinnamyl bromide during experiments.

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with cinnamyl bromide?

Al: Cinnamyl bromide is classified as a corrosive and lachrymatory agent.[1][2][3][4] The
primary hazards include causing severe skin burns and serious eye damage.[1][2][5] It is also a
lachrymator, meaning it can cause intense eye pain and tearing upon exposure.[4][6]

Q2: What immediate actions should | take if | am exposed to cinnamyl bromide?
A2: In case of any exposure, immediate action is critical.

» Eyes: Immediately flush with plenty of water for at least 15 minutes, also under the eyelids.
Remove contact lenses if present and easy to do. Seek immediate medical attention.[1][4][7]

o Skin: Take off immediately all contaminated clothing. Wash off immediately with plenty of
water for at least 15 minutes. Seek immediate medical attention.[4][7][8]
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 Inhalation: Move the person to fresh air and keep them in a position comfortable for
breathing. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][4][7]

 Ingestion: Rinse mouth with water. Do NOT induce vomiting. Call a physician or poison
control center immediately.[1][4][7]

Q3: What personal protective equipment (PPE) is mandatory when handling cinnamyl
bromide?

A3: Appropriate PPE is essential to prevent exposure. This includes:
o Eye/Face Protection: Chemical safety goggles or a face shield.[1][7][8]

o Hand Protection: Protective gloves (e.g., nitrile rubber, check manufacturer's compatibility
data).[1][7]

» Skin and Body Protection: Wear suitable protective clothing, such as a lab coat, to prevent
skin exposure.[1][7][8]

o Respiratory Protection: If working outside a fume hood or if there is a risk of inhalation, use a
NIOSH/MSHA or European Standard EN 149 approved respirator with an appropriate filter.

[11[7][8]
Q4: How should I properly store cinnamyl bromide?

A4: Cinnamyl bromide should be stored in a cool, dry, and well-ventilated place.[1][7][8] Keep
the container tightly closed and store it in a corrosives area, away from heat, sparks, and open
flames.[7][8] It is also light-sensitive and should be protected from direct sunlight.[9][10]
Recommended storage temperature is often refrigerated (2-8°C).[2][9][10]

Q5: What is the appropriate way to dispose of cinnamyl bromide waste?

A5: Dispose of cinnamyl bromide waste in accordance with local, state, and federal
regulations.[11] It should be treated as hazardous waste and disposed of in an approved waste
disposal plant.[4][7] Do not allow the chemical to enter the environment.[1][7]

Troubleshooting Guides
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Problem: | can smell a sweet, aromatic odor, and my eyes are starting to tear and sting.

o Cause: You are likely being exposed to cinnamyl bromide vapor. This indicates inadequate
containment.

e Solution:

[¢]

Immediately cease your work and move to a safe area with fresh air.
o Alert others in the vicinity of the potential exposure.

o If eye irritation is significant, use an eyewash station to flush your eyes with water for at
least 15 minutes.[4][7]

o Assess the ventilation in your workspace. Ensure your chemical fume hood is functioning
correctly.

o Review your handling procedures to identify any steps that could be generating vapors.

o Do not re-enter the area until it has been properly ventilated and the source of the vapor
has been identified and controlled.

Problem: | spilled a small amount of cinnamyl bromide on my gloved hand.
o Cause: Accidental splash during handling.

e Solution:

[e]

Immediately and carefully remove the contaminated glove, avoiding contact with your skin.

o

Wash your hands thoroughly with soap and water.[1][12]

[¢]

Inspect your skin for any signs of redness or irritation. If any are present, seek medical
advice.

[¢]

Dispose of the contaminated glove in the appropriate hazardous waste container.

Problem: A container of cinnamyl bromide has been left open in the lab.
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o Cause: Improper storage or handling.

e Solution:

[¢]

[¢]

[e]

chemical storage.

[e]

If it is safe to do so, and you are wearing the appropriate PPE, close the container.
Ensure the area is well-ventilated to disperse any accumulated vapors.

Review laboratory procedures with all personnel to reinforce the importance of proper

Monitor the area for any lingering odors or signs of contamination.

Quantitative Data

Property Value Source
Molecular Formula CoHoBr [51[9]1[13]
Molecular Weight 197.07 g/mol [1][5]
Appearance White t-o slighjtly yellow-beige ON[L0][14]
crystalline solid or powder
Melting Point 26-29 °C (lit.) [9][10][15]
Boiling Point 103 °C at 22 mm Hg (lit.) [9][10][15]
Density 1.332 g/mL at 25 °C (lit.) [9][10][15]
Vapor Pressure 0.247 mmHg at 25°C [9][10]
Flash Point 190 °F / 87.8 °C (closed cup) [319]
Insoluble in water; Soluble in
Solubility organic solvents like methanol,  [9][10][13][15]

ether, and chloroform.

Experimental Protocols

Protocol 1: General Handling and Dispensing of Cinnamyl Bromide
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e Preparation:

o

Ensure a chemical fume hood is available and certified.

[¢]

Gather all necessary PPE: chemical safety goggles, face shield, nitrile gloves, and a lab
coat.

[¢]

Prepare a designated waste container for cinnamyl bromide contaminated materials.

[¢]

Have an emergency spill kit readily accessible.

e Procedure:

o

Conduct all handling and dispensing of cinnamyl bromide inside a certified chemical
fume hood.[16]

o Before opening the container, allow it to equilibrate to room temperature if it was
refrigerated to prevent moisture condensation.

o Carefully open the container, avoiding any sudden movements that could cause splashing.

o Use a clean, dry spatula or other appropriate tool to dispense the required amount of
cinnamyl bromide.

o Immediately and securely close the container after dispensing.

o Clean any residual cinnamyl bromide from the spatula or tool using a suitable solvent
(e.g., ethanol) and dispose of the cleaning materials in the designated hazardous waste
container.

e Post-Handling:

o Wipe down the work surface inside the fume hood with an appropriate decontaminating
solution.

o Carefully remove PPE, avoiding self-contamination.

o Wash hands thoroughly with soap and water.[1]
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Protocol 2: Decontamination of Glassware
¢ Initial Rinse:

o While wearing appropriate PPE and working in a fume hood, rinse the contaminated
glassware with a suitable organic solvent (e.g., acetone or ethanol) to dissolve any
residual cinnamyl bromide.

o Collect the rinse solvent in a designated hazardous waste container.
e Decontamination:

o Prepare a decontamination solution, such as a dilute solution of sodium bicarbonate or
another mild base, to neutralize any remaining acidic byproducts.

o Carefully wash the glassware with the decontamination solution.

o Dispose of the decontamination solution in the appropriate waste stream.
e Final Cleaning:

o Wash the glassware with a standard laboratory detergent and water.

o Rinse thoroughly with deionized water.

o Allow the glassware to dry completely before reuse.

Visualizations
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Safe Handling of Cinnamyl Bromide
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. lobachemie.com [lobachemie.com]

. tcichemicals.com [tcichemicals.com]

. 3-Bromo-1-phenyl-1-propene Cinnamyl bromide [sigmaaldrich.com]

. WERCS Studio - Application Error [assets.thermofisher.com]

. Cinnamyl bromide | C9H9Br | CID 5357478 - PubChem [pubchem.ncbi.nlm.nih.gov]
. taylorfrancis.com [taylorfrancis.com]

. fishersci.com [fishersci.com]

. fishersci.com [fishersci.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. Cas 4392-24-9,Cinnamyl bromide | lookchem [lookchem.com]

.
[ERN
o

. Cinnamyl bromide [chembk.com]

.
[E
[E

. Organic Syntheses Procedure [orgsyn.org]

.
[ERN
N

. First Aid Procedures for Chemical Hazards | NIOSH | CDC [cdc.gov]

.
[ERN
w

. CAS 4392-24-9: Cinnamyl bromide | CymitQuimica [cymitquimica.com]

[ ]
[N
N

. Page loading... [guidechem.com]

.
[ERN
a1

. Cinnamyl bromide | 4392-24-9 [chemicalbook.com]
e 16. artsci.usu.edu [artsci.usu.edu]

 To cite this document: BenchChem. [dealing with lachrymatory effects of cinnamyl bromide].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b146386#dealing-with-lachrymatory-effects-of-
cinnamyl-bromide]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 9/10 Tech Support


https://www.benchchem.com/product/b146386?utm_src=pdf-custom-synthesis
https://www.lobachemie.com/lab-chemical-msds/MSDS-cinnamyl-bromide-CASNO-4392-24-D0087-EN.aspx
https://www.tcichemicals.com/BE/en/sds/C1109_EU_6N.pdf
https://www.sigmaaldrich.com/KR/ko/product/aldrich/c81217
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://pubchem.ncbi.nlm.nih.gov/compound/Cinnamyl-bromide
https://www.taylorfrancis.com/chapters/mono/10.4324/9781003230564-3/irritating-lachrymatory-agents-hank-ellison
https://www.fishersci.com/store/msds?partNumber=AAL0142014&productDescription=CINNAMYL+BRMIDE+PRDOMIN+95+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC110401000&productDescription=CINNAMYL+BROMIDE+100GR&vendorId=VN00032119&countryCode=US&language=en
https://www.lookchem.com/casno4392-24-9.html
https://www.chembk.com/en/chem/Cinnamyl%20bromide
http://orgsyn.org/demo.aspx?prep=cv5p0249
https://www.cdc.gov/niosh/npg/firstaid.html
https://cymitquimica.com/cas/4392-24-9/
https://www.guidechem.com/encyclopedia/cinnamyl-bromide-dic12603.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7251135.htm
https://artsci.usu.edu/physics/files/safety/chemical-handling-rules.pdf
https://www.benchchem.com/product/b146386#dealing-with-lachrymatory-effects-of-cinnamyl-bromide
https://www.benchchem.com/product/b146386#dealing-with-lachrymatory-effects-of-cinnamyl-bromide
https://www.benchchem.com/product/b146386#dealing-with-lachrymatory-effects-of-cinnamyl-bromide
https://www.benchchem.com/product/b146386#dealing-with-lachrymatory-effects-of-cinnamyl-bromide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146386?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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